Cas no 17989-87-6 (2,3,4,5-Furantetracarbonitrile)

• Product Name: 2,3,4,5-Furantetracarbonitrile
• CAS No: 17989-87-6
• MF: C₈N₄O
• MW: 168.111800193787
• CID: 5718382
• Update Time: 2025-04-23

2,3,4,5-Furantetracarbonitrile Chemical and Physical Properties

Names and Identifiers

• 2,3,4,5-Furantetracarbonitrile

• Inchi： 1S/C8N4O/c9-1-5-6(2-10)8(4-12)13-7(5)3-11
• InChI Key： ZXDVJTCKSXUPAH-UHFFFAOYSA-N
• SMILES： O1C(C#N)=C(C#N)C(C#N)=C1C#N

Experimental Properties

• Density: 1.50±0.1 g/cm3(Predicted)
• Boiling Point: 399.1±42.0 °C(Predicted)

Additional information on 2,3,4,5-Furantetracarbonitrile

Introduction to 2,3,4,5-Furantetracarbonitrile (CAS No. 17989-87-6)

2,3,4,5-Furantetracarbonitrile, with the chemical formula C₅H₂N₄, is a highly versatile heterocyclic compound that has garnered significant attention in the field of organic synthesis and pharmaceutical research. This compound, identified by its CAS number CAS No. 17989-87-6, is a derivative of furan featuring four nitrile groups at the 2, 3, 4, and 5 positions. Its unique structural framework makes it a valuable intermediate in the synthesis of various biologically active molecules.

The nitrile functional groups in 2,3,4,5-Furantetracarbonitrile contribute to its reactivity and make it a useful building block for constructing more complex chemical entities. In recent years, researchers have been exploring its potential applications in drug discovery and material science due to its ability to undergo a wide range of chemical transformations.

In the realm of pharmaceutical research, 2,3,4,5-Furantetracarbonitrile has been investigated for its role in synthesizing novel therapeutic agents. Its structural motif is reminiscent of natural products and pharmacophores that exhibit diverse biological activities. For instance, derivatives of this compound have shown promise in the development of antimicrobial and anti-inflammatory agents. The nitrile groups can be hydrolyzed to carboxylic acids or reduced to amines, providing pathways to generate compounds with tailored biological properties.

Recent studies have highlighted the utility of 2,3,4,5-Furantetracarbonitrile in the synthesis of metal-organic frameworks (MOFs) and covalent organic frameworks (COFs). These materials are of great interest due to their potential applications in gas storage, separation technologies, and catalysis. The nitrogen-rich nature of this compound allows it to form stable coordination bonds with transition metals, facilitating the construction of porous structures with high surface areas and selective adsorption capabilities.

The synthetic versatility of 2,3,4,5-Furantetracarbonitrile also extends to its use as a precursor for functionalized polymers. Researchers have demonstrated its incorporation into polymer backbones to create materials with enhanced thermal stability and mechanical strength. These polymers find applications in advanced coatings and high-performance composites.

In addition to its applications in pharmaceuticals and materials science, 2,3,4,5-Furantetracarbonitrile has been explored for its role in agrochemical research. Its derivatives have shown efficacy as intermediates in the synthesis of pesticides and herbicides. The ability to modify its structure allows chemists to fine-tune the biological activity of these compounds for specific agricultural needs.

The chemical reactivity of CAS No. 17989-87-6, specifically its tendency to participate in cycloaddition reactions such as [3+2] cycloadditions with azides and alkynes, has been leveraged in constructing complex cyclic architectures. These reactions are particularly valuable in medicinal chemistry for generating scaffolds that mimic natural products with known biological activities.

The environmental impact of using 2,3,4,5-Furantetracarbonitrile as an intermediate has also been considered. Efforts have been made to develop green chemistry protocols for its synthesis and transformation that minimize waste and reduce energy consumption. Such approaches align with the broader goal of sustainable chemical manufacturing.

In conclusion, 2,3,4,5-Furantetracarbonitrile represents a fascinating compound with a wide array of potential applications across multiple scientific disciplines. Its unique structural features and reactivity make it an indispensable tool for synthetic chemists working on cutting-edge research projects. As our understanding of its properties continues to grow， so too will its importance in advancing both theoretical knowledge and practical applications.